molecular formula C8H5ClN2O B8556957 2-(2-Chloropyridin-3-yl)-3-oxopropanenitrile

2-(2-Chloropyridin-3-yl)-3-oxopropanenitrile

Cat. No.: B8556957
M. Wt: 180.59 g/mol
InChI Key: NXZDNKLQBHAQTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloropyridin-3-yl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5ClN2O

Molecular Weight

180.59 g/mol

IUPAC Name

2-(2-chloropyridin-3-yl)-3-oxopropanenitrile

InChI

InChI=1S/C8H5ClN2O/c9-8-7(2-1-3-11-8)6(4-10)5-12/h1-3,5-6H

InChI Key

NXZDNKLQBHAQTM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)Cl)C(C=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(2-chloropyridin-3-yl)acetonitrile (2.0 g, 13 mmol) in THF (5 mL) was slowly added to a suspension of sodium hydride, 60% in mineral oil (1.31 g, 33.0 mmol) in THF (10 mL) at 0° C. The mixture was stirred for 15 minutes, and ethyl formate (1.1 mL, 13 mmol) was slowly added. The mixture was stirred at RT, and monitored by LCMS. Upon completion, the reaction was extracted into EtOAc, washed organics 2×H2O, dried with Mg2SO4, filtered through fritted funnel, and lyophilized to yield 2-(2-chloropyridin-3-yl)-3-oxopropanenitrile as reddish brown solid. The crude was used without further purification. MS m/z=181 [M+1]+. Calc'd for C8H5ClN2O: 180.59.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
1.31 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.1 mL
Type
reactant
Reaction Step Two

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